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Compound of Interest

Compound Name: Arc 239 dihydrochloride

Cat. No.: B1663679

This guide provides comprehensive safety protocols, operational procedures, and disposal
plans for the handling of Arc 239 dihydrochloride. Designed for researchers, scientists, and
drug development professionals, this document outlines the essential information required for
the safe and effective use of this compound in a laboratory setting. Adherence to these
guidelines is critical for ensuring personal safety and environmental protection.

Hazard Identification and Classification

Arc 239 dihydrochloride is classified under the Globally Harmonized System (GHS) with the
following hazards:

o Acute Oral Toxicity (Category 4), H302: Harmful if swallowed.[1][2]

e Hazardous to the aquatic environment, acute hazard (Category 1), H400: Very toxic to
aquatic life.[1][2]

e Hazardous to the aquatic environment, long-term hazard (Category 1), H410: Very toxic to
aquatic life with long lasting effects.[1][2]

The signal word for this substance is Warning.[1]

Quantitative Data Summary

The following table summarizes key quantitative data for Arc 239 dihydrochloride:
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Data Point

Value

Source

GHS Classification

Acute toxicity, oral (Category
4)Hazardous to the aquatic
environment, acute hazard
(Category 1)Hazardous to the
aguatic environment, long-term
hazard (Category 1)

[1](2]

Molecular Weight

480.43 g/mol

[11(31[4]

Occupational Exposure Limits

No data available

[1]

Solubility in Water

>5 mg/mL

Storage Temperature

2-8°C

Operational and Disposal Plans

Strict adherence to the following protocols is mandatory for the safe handling and disposal of

Arc 239 dihydrochloride.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the primary defense against exposure. The following

equipment must be worn at all times when handling Arc 239 dihydrochloride:[1]

Eye Protection: Safety goggles with side-shields are required.[1]

e Hand Protection: Wear appropriate protective gloves (e.g., nitrile gloves).[1][5]

» Skin and Body Protection: An impervious lab coat or clothing is necessary to prevent skin

contact.[1]

» Respiratory Protection: A suitable respirator should be used, especially when handling the

substance in powdered form or when generating aerosols.[1]

Handling Protocols

o Work in a well-ventilated area. A fume hood is recommended for handling powders.[1][5]
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A safety shower and eye wash station must be readily accessible.[1]

Wash hands thoroughly after handling.[1]

Do not eat, drink, or smoke in the designated handling area.[1]

Avoid breathing dust, vapors, or mist.[1]

Prevent the release of the substance into the environment.[1]

Storage Protocols

o Store in a tightly sealed container in a cool, dry place.[1] The recommended storage
temperature is 2-8°C.

e The chemical is stable under recommended storage conditions.[1]

¢ Avoid incompatible materials such as strong acids/alkalis and strong oxidizing/reducing
agents.[1]

Spill Management

In the event of a spill, follow these procedures:

Evacuate and Ventilate: Immediately evacuate personnel from the spill area and ensure
adequate ventilation.[2]

o Personal Protective Equipment (PPE): Use full personal protective equipment, including
respiratory protection.[2]

o Containment: Prevent the spill from spreading and keep the product away from drains and
water courses.[2]

e Cleanup:

o For liquid spills, absorb with a finely-powdered liquid-binding material (e.g., diatomite,
universal binders).[1][2]

o For solid spills, carefully sweep or scoop up the material, avoiding dust generation.[1]
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» Disposal of Cleanup Materials: Collect all cleanup materials in a designated, labeled
hazardous waste container.[2]

Disposal Plan

Due to its high toxicity to aquatic life, prevent release into the environment.[1]

o Waste Collection: Collect all waste containing Arc 239 dihydrochloride (unused product,
contaminated labware, spill cleanup materials) in a designated, labeled hazardous waste
container.[2]

» Professional Disposal: Contact a licensed professional waste disposal service to dispose of
this material.[1][2]

o Regulatory Compliance: Dispose of contents/container in accordance with all local, state,
and federal regulations.[2]

Experimental Protocols
Preparation of Stock Solutions

Materials:

e Arc 239 dihydrochloride powder

Sterile, high-purity water or DMSO

Sterile, polypropylene microcentrifuge tubes

Vortex mixer

Calibrated pipettes
Protocol:

o Allow the Arc 239 dihydrochloride vial to equilibrate to room temperature before opening.

[4]
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o To prepare a 10 mM stock solution, add the appropriate volume of solvent. For example, to a
vial containing 1 mg of Arc 239 dihydrochloride (MW: 480.43), add 208.15 pL of solvent.[4]

» Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming in a
37°C water bath can aid dissolution in aqueous solutions.[4]

 Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to minimize
freeze-thaw cycles.[4]

» Label the aliquots clearly with the compound name, concentration, solvent, and date of
preparation.[4]

» Store the aliquots at -20°C or -80°C. Stock solutions are typically stable for up to 6 months.

[4]

Visualizations
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Safe Handling Workflow for Arc 239 Dihydrochloride

Preparation

Start: Handling Arc 239

Wear Appropriate PPE

Work in a Well-Ventilated Area / Fume Hood

Weighing and Preparation of Solutions

Conduct Experiment

Post-Exgeriment

Decontaminate Work Area

:

Wash Hands Thoroughly

End of Procedure

Click to download full resolution via product page

Caption: Recommended workflow for the safe handling of Arc 239 dihydrochloride.
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Disposal Workflow for Arc 239 Dihydrochloride

Waste Generation

Start: Arc 239 Waste Generated

Unused Product, Contaminated Labware, Spill Material

Collection and Storage

Collect in a Designated, Labeled Hazardous Waste Container

l

Store in a Secure Area

isposal

Dispose via Licensed Hazardous Waste Contractor

End of Disposal Process

Click to download full resolution via product page

Caption: Step-by-step process for the proper disposal of Arc 239 dihydrochloride waste.
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Arc 239 Dihydrochloride Signaling Pathway
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Caption: Inhibitory effect of Arc 239 on the a2B-adrenoceptor signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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